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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine N-oxide

Cat. No.: B189596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and synthetic methodologies related to 5-Bromo-2-
methylpyridine N-oxide. This compound is a valuable intermediate in various chemical
syntheses, particularly in the pharmaceutical and agrochemical industries.

Physicochemical Properties

5-Bromo-2-methylpyridine N-oxide is a heterocyclic organic compound with the molecular
formula C6H6BrNO.[1] It is characterized by a pyridine ring substituted with a bromine atom at
the fifth position, a methyl group at the second position, and an N-oxide functional group.[1]
The N-oxide group enhances the reactivity of the pyridine ring towards both electrophilic and
nucleophilic reagents compared to the parent pyridine molecule.[2]
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Property Value Reference
CAS Number 31181-64-3 [11[3]
Molecular Formula CeHsBrNO [1][3]
Molecular Weight 188.02 g/mol [11[3]
Appearance Primrose yellow solid [3]

Purity > 98% [3]

MDL Number MFCD00234172 [3]
PubChem ID 817164 [3]

Storage Conditions 0-8°C [3]

Commercial Suppliers

5-Bromo-2-methylpyridine N-oxide is available from various chemical suppliers. The table
below lists some of the companies that offer this compound. Researchers are advised to visit
the suppliers' websites for the most current information on availability, purity, and pricing.

Supplier Catalog Number Purity
Chem-Impex - = 98%

Smolecule S$669108

BLD Pharm 31181-64-3

TCIl America B2572 >98.0%
Benchchem 31181-64-3

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-2-methylpyridine N-oxide typically involves the oxidation of the
corresponding 5-bromo-2-methylpyridine.
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General Synthesis Workflow

General Synthesis of 5-Bromo-2-methylpyridine N-oxide
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Caption: General workflow for the synthesis of 5-Bromo-2-methylpyridine N-oxide.

Experimental Protocol: Synthesis of 5-Bromo-2-
methylpyridine N-oxide

A documented method for the preparation of the title compound involves the following steps[4]:
e Suspend 5-bromo-2-methylpyridine (80 g, 462 mmol) in glacial acetic acid (300 ml).
e Add aqueous hydrogen peroxide (35%).

o Heat the mixture in a water bath at 343-353 K.
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o After 3 hours, add an additional portion of hydrogen peroxide solution (35 ml).
e Maintain the mixture at the same temperature for an additional 9 hours.

o Concentrate the mixture to approximately 100 ml.

e Dilute with water (100 ml) and then concentrate again in a vacuum.

» Upon cooling to room temperature, a precipitate will form.

o Collect the precipitate by filtration and wash it with cold ethanol (2 x 50 ml) to yield the
product.

Modern approaches utilizing microreactor technology have also been reported for the synthesis
of pyridine N-oxides, offering improved safety and efficiency.[1]

Downstream Reaction: Synthesis of 5-bromo-2-methyl-
4-nitropyridine 1-oxide

5-Bromo-2-methylpyridine N-oxide can be used as a starting material for further chemical
transformations. One such example is its nitration to form 5-bromo-2-methyl-4-nitropyridine 1-
oxide.[5]
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Synthesis of 5-bromo-2-methyl-4-nitropyridine 1-oxide

5-Bromo-2-methylpyridine N-oxide Sulfuric Acid & Fuming Nitric Acid

N
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Caption: Workflow for the synthesis of a downstream product.

Applications in Research and Development

5-Bromo-2-methylpyridine N-oxide is a versatile intermediate with applications in several
areas of chemical research and industry.
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Key Application Areas

5-Bromo-2-methylpyridine N-oxide

Intermediate for antimicrobial and anti-inflammatory drugs / Precursor for herbicides and fungicides |Reagent for complex molecule synthesis \Component in specialty polymers and coatings Used in analytical detection methods

Pharmaceuticals Agrochemicals Organic Synthesis Material Science Analytical Chemistry

Click to download full resolution via product page
Caption: Overview of the primary applications of 5-Bromo-2-methylpyridine N-oxide.

o Pharmaceutical Synthesis: This compound serves as a crucial intermediate in the synthesis
of various pharmaceutical agents, with notable applications in the development of
antimicrobial and anti-inflammatory drugs.[3] Its structural features are also relevant for
medicinal chemistry explorations.[1]

o Agrochemicals: It is utilized in the formulation of agricultural chemicals, including herbicides
and fungicides.[3]

o Organic Synthesis: As a versatile reagent, it is employed in the construction of complex
organic molecules through reactions like cross-coupling and substitutions.[1] The N-oxide
functionality allows for regioselective substitutions on the pyridine ring.[2]

» Material Science: The unique properties of this compound are leveraged in the production of
specialty materials such as polymers and coatings.[3]

o Analytical Chemistry: It finds use in the development of analytical methods for the detection
and quantification of various substances.[3]

Safety and Handling

Specific safety and hazard data for 5-Bromo-2-methylpyridine N-oxide is limited.[1]
Therefore, it should be handled with caution, assuming potential hazards common to
halogenated and aromatic heterocyclic compounds.[1] This includes potential irritation to the
skin, eyes, and respiratory tract, as well as potential toxicity upon ingestion.[1] It is imperative
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to consult the Safety Data Sheet (SDS) from the supplier before handling this compound in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy 5-Bromo-2-methylpyridine N-oxide | 31181-64-3 [smolecule.com]

e 2. 5-Bromo-2-methylpyridine N-oxide | 31181-64-3 | Benchchem [benchchem.com]
¢ 3. chemimpex.com [chemimpex.com]

e 4. researchgate.net [researchgate.net]

e 5. PYRIDINE, 5-BROMO-2-METHYL-4-NITRO-, 1-OXIDE synthesis - chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [Commercial Availability of 5-Bromo-2-methylpyridine N-
oxide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189596#commercial-availability-of-5-bromo-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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